Cas no 1214345-47-7 (3-4-fluoro-3-(trifluoromethyl)phenylpyridine)

• Product Name: 3-4-fluoro-3-(trifluoromethyl)phenylpyridine
• CAS No: 1214345-47-7
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• MDL: MFCD15477104
• CID: 4984841
• PubChem ID: 46317089
• Update Time: 2025-05-20

3-4-fluoro-3-(trifluoromethyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine
• 3-4-fluoro-3-(trifluoromethyl)phenylpyridine

• MDL： MFCD15477104
• Inchi： 1S/C12H7F4N/c13-11-4-3-8(6-10(11)12(14,15)16)9-2-1-5-17-7-9/h1-7H
• InChI Key： BJSQHGIIJFJWRK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=NC=CC=2)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-4-fluoro-3-(trifluoromethyl)phenylpyridine

Introduction to 3-4-Fluoro-3-(Trifluoromethyl)phenylpyridine (CAS No. 1214345-47-7)

3-4-Fluoro-3-(trifluoromethyl)phenylpyridine (CAS No. 1214345-47-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds containing a nitrogen atom in a six-membered ring. The presence of fluorine and trifluoromethyl groups imparts distinct chemical and biological characteristics, making it a valuable candidate for various scientific investigations.

The molecular structure of 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine is characterized by a pyridine ring substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 3-position of the phenyl ring. These functional groups significantly influence the compound's reactivity, solubility, and biological activity. The fluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the trifluoromethyl group contributes to its electronic properties and binding affinity to target receptors.

In recent years, 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

Beyond its potential as a GPCR modulator, 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds that can effectively inhibit inflammatory pathways are highly sought after in drug development. Research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine have also been a focus of recent studies. Its high lipophilicity facilitates good absorption and distribution in biological systems, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for oral administration, which is often preferred in clinical settings due to patient compliance and convenience.

In addition to its therapeutic potential, 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine has been explored for its use in chemical synthesis as an intermediate or building block. The presence of multiple functional groups provides versatility in synthetic transformations, allowing chemists to introduce additional functionalities or modify existing ones to create new compounds with desired properties. This makes it a valuable tool in the development of novel pharmaceuticals and materials.

The safety profile of 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, like any new chemical entity, it is essential to conduct comprehensive safety evaluations to ensure its long-term safety and efficacy.

In conclusion, 3-4-Fluoro-3-(trifluoromethyl)phenylpyridine (CAS No. 1214345-47-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.